Cas no 148256-63-7 (2,5-Dibromo-3-dodecylthiophene)

• Product Name: 2,5-Dibromo-3-dodecylthiophene
• CAS No: 148256-63-7
• Molecular Formula: C₁₆H₂₆Br₂S
• Molecular Weight: 410.250642299652
• MDL: MFCD00274315
• CID: 135906
• PubChem ID: 24869174

2,5-Dibromo-3-dodecylthiophene Properties

Names and Identifiers

• 2,5-Dibromo-3-dodecylthiophene
• 2,5-Dibromo-3-n-dodecylthiophene
• Thiophene,2,5-dibromo-3-dodecyl-
• 2,5-Dibromo-3-laurylthiophene
• 3-Dodecylthiophene
• DibroMo-3-dodecylthioph
• 2, ,5-Bromo-3-dodecylthiophene
• 2,5-DIBROM-3-DODECYLTHIOPHEN 97%
• 2,5-DibroMo-3-dodecylthiophene,97%
• 2,5-DibroMo-3-n-dodecylthiophene, 97%
• BIDD:GT0375
• 2,5-Dibromo-3-dodecylthiophene, 97%
• Thiophene, 2,5-dibromo-3-dodecyl-
• METHYL4-(4-ETHOXYPHENOXYCARBONYL)PHENYLCARBONATE
• J-507292
• AC-4942
• SCHEMBL196435
• AS-19034
• 148256-63-7
• C16H26Br2S
• SY037082
• DTXSID10408038
• AKOS015898631
• AM84447
• MFCD00274315
• SB67016
• FT-0643420
• A808748
• D4031
• AC-4943
• 2,5-bis(bromanyl)-3-dodecyl-thiophene
• CS-W011679
• DB-042922

• MDL： MFCD00274315
• InChIKey： ZIZGNWAMVWNAJT-UHFFFAOYSA-N
• Inchi： 1S/C16H26Br2S/c1-2-3-4-5-6-7-8-9-10-11-12-14-13-15(17)19-16(14)18/h13H,2-12H2,1H3
• SMILES： BrC1=C(C=C(S1)Br)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 408.01200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 11
• Monoisotopic Mass: 408.01220g/mol
• Heavy Atom Count: 19
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• LogP: 7.73650
• PSA: 28.24000
• Refractive Index: n20/D 1.53(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 135 °C/2.5 mmHg(lit.)
• Melting Point: No data available
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.321 g/mL at 25 °C(lit.)

2,5-Dibromo-3-dodecylthiophene Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：0-10°C
• Signal Word：warning

2,5-Dibromo-3-dodecylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%